Cas no 1806092-23-8 (5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine
• CAS No: 1806092-23-8
• MF: C₇H₅F₃I₂N₂O
• MW: 443.931556463242
• CID: 4798475
• Update Time: 2025-05-19

5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3I2N2O/c8-7(9,10)15-5-3(1-13)2-14-6(12)4(5)11/h2H,1,13H2
• InChI Key： PDXHVXZOEBRUKC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CN)=C1OC(F)(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine

5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine, identified by the CAS registry number CAS No. 1806092-23-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an aminomethyl group at position 5, diiodo substituents at positions 2 and 3, and a trifluoromethoxy group at position 4. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the trifluoromethoxy group in 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine contributes to its high lipophilicity and stability, which are desirable traits for drug candidates. Additionally, the diiodo substitution pattern enhances its electronic properties, making it a promising candidate for applications in radiopharmaceuticals and imaging agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule. The use of advanced catalysts and solvents has further optimized the synthesis pathway, reducing production costs while maintaining product quality.

In terms of applications, 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine has shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new materials for electronic devices. Furthermore, its unique electronic properties have been leveraged in the design of sensors and actuators for environmental monitoring systems.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly influences the electron distribution across the molecule, enhancing its reactivity towards nucleophilic attack. This understanding has paved the way for innovative applications in catalysis and green chemistry.

The integration of experimental and computational approaches has also enabled researchers to explore the biological activity of 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine. In vitro studies have demonstrated its potential as an antimicrobial agent, with promising results against a range of bacterial and fungal strains. These findings underscore its potential as a lead compound for developing new antibiotics.

In conclusion, 5-(Aminomethyl)-2,3-diiodo-4-(trifluoromethoxy)pyridine, with its unique structural features and versatile properties, represents a significant advancement in organic chemistry. Its wide-ranging applications across medicine, materials science, and biotechnology highlight its importance as a valuable research tool and industrial product. As research continues to uncover new aspects of its functionality, this compound is poised to play an increasingly prominent role in scientific innovation.